Cas no 476434-28-3 (4-methoxy-N-{5-(methylsulfanyl)-4-4-(trifluoromethyl)phenyl-4H-1,2,4-triazol-3-ylmethyl}benzamide)

• Product Name: 4-methoxy-N-{5-(methylsulfanyl)-4-4-(trifluoromethyl)phenyl-4H-1,2,4-triazol-3-ylmethyl}benzamide
• CAS No: 476434-28-3
• MF: C₁₉H₁₇F₃N₄O₂S
• MW: 422.424093008041
• CID: 6430279
• PubChem ID: 4518437
• Update Time: 2025-11-01

4-methoxy-N-{5-(methylsulfanyl)-4-4-(trifluoromethyl)phenyl-4H-1,2,4-triazol-3-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-N-{5-(methylsulfanyl)-4-4-(trifluoromethyl)phenyl-4H-1,2,4-triazol-3-ylmethyl}benzamide
• 476434-28-3
• F0528-0377
• AKOS024580204
• 4-methoxy-N-{[5-(methylsulfanyl)-4-[4-(trifluoromethyl)phenyl]-4H-1,2,4-triazol-3-yl]methyl}benzamide
• 4-methoxy-N-[[5-methylsulfanyl-4-[4-(trifluoromethyl)phenyl]-1,2,4-triazol-3-yl]methyl]benzamide
• 4-methoxy-N-((5-(methylthio)-4-(4-(trifluoromethyl)phenyl)-4H-1,2,4-triazol-3-yl)methyl)benzamide
• Benzamide, 4-methoxy-N-[[5-(methylthio)-4-[4-(trifluoromethyl)phenyl]-4H-1,2,4-triazol-3-yl]methyl]-

• Inchi： 1S/C19H17F3N4O2S/c1-28-15-9-3-12(4-10-15)17(27)23-11-16-24-25-18(29-2)26(16)14-7-5-13(6-8-14)19(20,21)22/h3-10H,11H2,1-2H3,(H,23,27)
• InChI Key： CCGGTHODWTWZQL-UHFFFAOYSA-N
• SMILES： C(NCC1N(C2=CC=C(C(F)(F)F)C=C2)C(SC)=NN=1)(=O)C1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 422.10243146g/mol
• Monoisotopic Mass: 422.10243146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 94.3Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• pka: 12.80±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 4-methoxy-N-{5-(methylsulfanyl)-4-4-(trifluoromethyl)phenyl-4H-1,2,4-triazol-3-ylmethyl}benzamide

Introduction to 4-methoxy-N-{5-(methylsulfanyl)-4-[4-(trifluoromethyl)phenyl]-4H-1,2,4-triazol-3-ylmethyl}benzamide (CAS No. 476434-28-3)

4-methoxy-N-{5-(methylsulfanyl)-4-[4-(trifluoromethyl)phenyl]-4H-1,2,4-triazol-3-ylmethyl}benzamide is a sophisticated organic compound characterized by its intricate molecular structure and potential biological activities. This compound, identified by its CAS number 476434-28-3, has garnered significant attention in the field of pharmaceutical research due to its unique chemical properties and promising applications in drug development.

The molecular framework of this compound comprises several key functional groups, including a 4-methoxy substituent on the benzamide core, a methylsulfanyl group attached to a triazol ring, and a trifluoromethyl group incorporated into a phenyl ring. These structural elements contribute to the compound's overall reactivity and interact with biological targets in diverse ways.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic benefits. The triazol ring in 4-methoxy-N-{5-(methylsulfanyl)-4-[4-(trifluoromethyl)phenyl]-4H-1,2,4-triazol-3-ylmethyl}benzamide is particularly noteworthy, as it has been extensively studied for its role in modulating various biological pathways. Triazoles are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

The presence of the methylsulfanyl group further enhances the compound's potential pharmacological effects. This group is often associated with increased solubility and improved bioavailability, which are critical factors in drug design. Additionally, the trifluoromethyl substituent can influence the metabolic stability and binding affinity of the compound to its target receptors.

Recent studies have highlighted the importance of incorporating fluorine atoms into pharmaceutical compounds due to their ability to enhance binding interactions and metabolic resistance. The trifluoromethyl group in 4-methoxy-N-{5-(methylsulfanyl)-4-[4-(trifluoromethyl)phenyl]-4H-1,2,4-triazol-3-ylmethyl}benzamide may contribute to its stability against enzymatic degradation, thereby prolonging its therapeutic effects.

The benzamide moiety is another crucial component of this compound, known for its role in various pharmacological applications. Benzamides are frequently used in the development of drugs targeting neurological disorders, inflammation, and pain management. The combination of these structural features makes 4-methoxy-N-{5-(methylsulfanyl)-4-[4-(trifluoromethyl)phenyl]-4H-1,2,4-triazol-3-ylmethyl}benzamide a promising candidate for further investigation in medicinal chemistry.

In academic research, this compound has been explored for its potential interactions with various biological targets. For instance, studies have suggested that it may exhibit inhibitory effects on enzymes involved in cancer cell proliferation and inflammation. The precise mechanisms by which these interactions occur are still under investigation but preliminary findings are encouraging.

The synthesis of 4-methoxy-N-{5-(methylsulfanyl)-4-[4-(trifluoromethyl)phenyl]-4H-1,2,4-triazol-3-ylmethyl}benzamide involves multiple steps that require careful optimization to ensure high yield and purity. Advanced synthetic techniques are employed to construct the complex molecular framework efficiently. These techniques include cross-coupling reactions, nucleophilic substitutions, and cyclization processes.

The pharmacokinetic properties of this compound are also of great interest. Factors such as absorption, distribution, metabolism, and excretion (ADME) play a critical role in determining its efficacy and safety profile. Preliminary pharmacokinetic studies have provided valuable insights into how this compound behaves within the body and how it can be optimized for therapeutic use.

In conclusion, 4-methoxy-N-{5-(methylsulfanyl)-4-[4-(trifluoromethyl)phenyl]-4H-1,2,4-triazol-3-ylmethyl}benzamide (CAS No. 476434-28-3) represents a significant advancement in pharmaceutical research due to its complex structure and potential biological activities. Further studies are warranted to fully elucidate its mechanisms of action and explore its therapeutic applications in various medical conditions.